N'-(2,6-dichlorobenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide

• IUPAC Name: N-[(E)-(2,6-dichlorophenyl)methylideneamino]-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C16H12Cl2N2O3/c17-11-4-3-5-12(18)10(11)8-19-20-16(21)15-9-22-13-6-1-2-7-14(13)23-15/h1-8,15H,9H2,(H,20,21)/b19-8+
• InChI Key: FJBJFLIYHUKSJP-UFWORHAWSA-N
• Canonical SMILES: C1C(OC2=CC=CC=C2O1)C(=O)NN=CC3=C(C=CC=C3Cl)Cl
• Isomeric SMILES: C1C(OC2=CC=CC=C2O1)C(=O)N/N=C/C3=C(C=CC=C3Cl)Cl
• Molecular Formula: C16H12Cl2N2O3
• Molecular Weight: 351.2 g/mol

Description

N-(2,6-dichlorobenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide, also known as DCB, is a chemical compound that has been widely used in scientific research due to its unique properties. DCB is a member of the hydrazide family and is a potent inhibitor of several enzymes.

Scientific Research Applications

N'-(2,6-dichlorobenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has been extensively used in scientific research as an inhibitor of several enzymes. It has been shown to inhibit the activity of cathepsin B, a lysosomal cysteine protease that is involved in various cellular processes such as protein degradation, apoptosis, and autophagy. N'-(2,6-dichlorobenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has also been shown to inhibit the activity of transglutaminase, an enzyme that is involved in the crosslinking of proteins. N'-(2,6-dichlorobenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has been used to study the role of these enzymes in various diseases such as cancer, neurodegenerative diseases, and autoimmune diseases.

Mechanism of Action

N'-(2,6-dichlorobenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide inhibits the activity of enzymes by binding to the active site of the enzyme. It forms a covalent bond with the active site cysteine residue, which results in the irreversible inhibition of the enzyme. The inhibition of the enzyme activity leads to the disruption of various cellular processes that are dependent on the enzyme activity.
Biochemical and Physiological Effects:
N'-(2,6-dichlorobenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has been shown to have several biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by inhibiting the activity of cathepsin B. N'-(2,6-dichlorobenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has also been shown to inhibit the proliferation of cancer cells by inhibiting the activity of transglutaminase. N'-(2,6-dichlorobenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has been shown to have anti-inflammatory effects by inhibiting the activity of cathepsin B. N'-(2,6-dichlorobenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has been shown to have neuroprotective effects by inhibiting the activity of transglutaminase.

Advantages and Limitations for Lab Experiments

N'-(2,6-dichlorobenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has several advantages for lab experiments. It is a potent inhibitor of several enzymes, which makes it a valuable tool for studying the role of these enzymes in various diseases. N'-(2,6-dichlorobenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide is also a small molecule, which makes it easy to synthesize and modify. However, N'-(2,6-dichlorobenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has some limitations for lab experiments. It is an irreversible inhibitor of enzymes, which makes it difficult to study the reversible inhibition of enzymes. N'-(2,6-dichlorobenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide also has some toxicity, which makes it difficult to use in vivo experiments.

Future Directions

There are several future directions for research on N'-(2,6-dichlorobenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide. One direction is to study the role of N'-(2,6-dichlorobenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide in autophagy. Autophagy is a cellular process that is involved in the degradation of cellular components. N'-(2,6-dichlorobenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has been shown to inhibit the activity of cathepsin B, which is involved in autophagy. Another direction is to study the role of N'-(2,6-dichlorobenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide in neurodegenerative diseases. N'-(2,6-dichlorobenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has been shown to have neuroprotective effects by inhibiting the activity of transglutaminase. Another direction is to study the use of N'-(2,6-dichlorobenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide as a therapeutic agent for cancer. N'-(2,6-dichlorobenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has been shown to induce apoptosis and inhibit the proliferation of cancer cells.

Synthesis Methods

N'-(2,6-dichlorobenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide can be synthesized by reacting 2,6-dichlorobenzaldehyde with 2,3-dihydro-1,4-benzodioxine-2-carbohydrazide in the presence of a catalyst. The reaction is carried out in a solvent such as ethanol or methanol. The product is then purified by recrystallization.